2-Methylphenyl 2,5-dibromobenzoate

• Molecular Formula: C14H10Br2O2
• Molecular Weight: 370.03 g/mol
• IUPAC Name: (2-methylphenyl) 2,5-dibromobenzoate
• InChI: InChI=1S/C14H10Br2O2/c1-9-4-2-3-5-13(9)18-14(17)11-8-10(15)6-7-12(11)16/h2-8H,1H3
• InChI Key: MHXANAOHWKDWGI-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1OC(=O)C2=C(C=CC(=C2)Br)Br

Description

2-Methylphenyl 2,5-dibromobenzoate is a brominated aromatic ester featuring a benzoate backbone substituted with bromine atoms at the 2- and 5-positions and a 2-methylphenyl ester group. Brominated benzoates are significant in materials science, pharmaceuticals, and environmental chemistry due to their stability, halogen-mediated reactivity, and applications in polymer synthesis and pollutant remediation .

Comparison with Similar Compounds

Comparative Analysis of Physicochemical Properties

Thermal Stability and Phase Transitions

• Methyl 2,5-dibromobenzoate : Exhibits a melting point range inferred to be higher than its dichloro analog (methyl 2,5-dichlorobenzoate) due to bromine’s greater atomic mass and polarizability. Differential scanning calorimetry (DSC) studies show distinct phase transitions linked to crystalline packing .
• Methyl 3,5-dibromo-2-diacetylaminobenzoate: Melts at 380–383 K, with crystal packing stabilized by weak C–H⋯O interactions. The acetylated amine group introduces additional hydrogen-bonding capabilities absent in simpler esters .

Solubility and Volatility

• Methyl 2,5-dibromobenzoate : Lower water solubility compared to methyl 2,5-dichlorobenzoate, attributed to bromine’s larger size and reduced polarity. Vapor pressure measurements using static and Knudsen effusion methods confirm lower volatility relative to chloro analogs .
• 2-Methylphenyl ester derivatives : Expected to exhibit even lower aqueous solubility due to the hydrophobic 2-methylphenyl group, enhancing lipophilicity.

Environmental Behavior

Brominated benzoates like methyl 2,5-dibromobenzoate demonstrate reduced environmental mobility compared to chlorinated counterparts, as bromine’s higher molecular weight decreases volatility and increases adsorption to organic matter .

Data Tables

Table 1: Key Properties of Brominated Benzoate Derivatives

Compound	Melting Point (K)	Solubility in Water (298.15 K)	Vapor Pressure (Pa, 298.15 K)	Key Structural Features
Methyl 2,5-dibromobenzoate	Not reported	Lower than dichloro analog	Lower than dichloro analog	2,5-Br; methyl ester
Methyl 3,5-dibromo-2-diacetylaminobenzoate	380–383	Not reported	Not reported	3,5-Br; acetylated amine at C2
Methyl 2,5-dichlorobenzoate	Not reported	Higher than dibromo analog	Higher than dibromo analog	2,5-Cl; methyl ester

Environmental and Application Considerations

• Pollutant Remediation : Brominated benzoates like methyl 2,5-dibromobenzoate may act as electron shuttles in microbial dechlorination processes, though their persistence requires careful management .
• Materials Science : Used as intermediates in synthesizing surfactants (e.g., TPM-L4 for membrane protein studies) and polymers, leveraging their rigid aromatic cores .
• Pharmaceuticals : Bromine’s electron-withdrawing effects enhance stability in drug precursors, though substitution patterns critically influence bioactivity .